(2Z)-2-(2,3-dimethoxybenzylidene)-6-[(4-methylbenzyl)oxy]-1-benzofuran-3(2H)-one

• Molecular Formula: C25H22O5
• Molecular Weight: 402.4 g/mol
• IUPAC Name: (2Z)-2-[(2,3-dimethoxyphenyl)methylidene]-6-[(4-methylphenyl)methoxy]-1-benzofuran-3-one
• InChI: InChI=1S/C25H22O5/c1-16-7-9-17(10-8-16)15-29-19-11-12-20-22(14-19)30-23(24(20)26)13-18-5-4-6-21(27-2)25(18)28-3/h4-14H,15H2,1-3H3/b23-13-
• InChI Key: HCQNSGOFTMCVIQ-QRVIBDJDSA-N
• Isomeric SMILES: CC1=CC=C(C=C1)COC2=CC3=C(C=C2)C(=O)/C(=C/C4=C(C(=CC=C4)OC)OC)/O3
• Canonical SMILES: CC1=CC=C(C=C1)COC2=CC3=C(C=C2)C(=O)C(=CC4=C(C(=CC=C4)OC)OC)O3

Description

The compound “(2Z)-2-(2,3-dimethoxybenzylidene)-6-[(4-methylbenzyl)oxy]-1-benzofuran-3(2H)-one” belongs to the benzofuran-3-one class, characterized by a bicyclic benzofuran core with a ketone group at the 3-position. Its structure includes a 2,3-dimethoxy-substituted benzylidene moiety at the 2-position and a 4-methylbenzyloxy substituent at the 6-position. The Z-configuration of the exocyclic double bond (benzylidene group) is critical for its stereoelectronic properties, influencing molecular interactions such as hydrogen bonding and π-π stacking .

Comparison with Similar Compounds

Comparison with Similar Compounds

The target compound shares structural similarities with several benzofuran-3-one derivatives, differing primarily in substituent patterns.

Substituent Analysis of Benzylidene Groups

The 2,3-dimethoxybenzylidene group in the target compound contrasts with analogs bearing alternative substitution patterns:

• This substitution is common in derivatives targeting antioxidant activity .
• 4-Methoxybenzylidene (): A single methoxy group at the 4-position reduces steric hindrance, favoring planar molecular conformations and stronger intermolecular interactions (e.g., π-stacking) .
• 5-Methylfuran-2-ylmethylidene (): Incorporation of a heterocyclic furan substituent introduces electronegative oxygen atoms, altering redox properties and bioavailability .

Benzyloxy Substituent Variations

The 4-methylbenzyloxy group at the 6-position distinguishes the target compound from:

• Methoxy (): A smaller methoxy group at the 6-position improves solubility but may weaken hydrophobic interactions in biological targets .
• Hydroxy (): The hydroxy group enables hydrogen bonding, increasing polarity and binding affinity to proteins, though at the cost of reduced metabolic stability .

Functional Group Impact on Properties

• Electronic Effects :
  • Methoxy groups (electron-donating) stabilize the benzylidene moiety via resonance, while chlorine (electron-withdrawing) enhances electrophilicity .
  • The 4-methylbenzyloxy group balances lipophilicity and steric bulk, optimizing passive diffusion across biological membranes .
• Stereochemical Considerations :
  • The Z-configuration of the benzylidene group is conserved across analogs, ensuring consistent spatial orientation for target engagement .

Data Table: Structural and Functional Comparison

Compound ID	Benzylidene Substituent	6-Position Substituent	Key Properties/Implications	Source
Target Compound	2,3-Dimethoxy	4-Methylbenzyloxy	Balanced lipophilicity, moderate H-bonding	N/A
()	3,4-Dimethoxy	2,6-Dichlorobenzyloxy	High lipophilicity, electron-withdrawing
()	4-Methyl	Methoxy	Enhanced solubility, reduced steric bulk
()	4-Methoxy	Hydroxy	Strong H-bonding, high polarity
()	5-Methylfuran-2-yl	4-Chlorophenyl-2-oxoethoxy	Heterocyclic redox modulation